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Compound of Interest

Compound Name: 5-Methoxy-2-methylindoline

Cat. No.: B133043 Get Quote

An In-depth Technical Guide to 5-Methoxy-2-methylindoline

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 5-Methoxy-2-methylindoline, tailored for researchers, scientists, and

professionals in drug development. The information is presented to facilitate easy comparison

and application in a laboratory setting.

Chemical Identity and Properties
5-Methoxy-2-methylindoline is a heterocyclic organic compound belonging to the indoline

family. It serves as a valuable intermediate in the synthesis of more complex molecules,

particularly in the development of pharmacologically active agents.[1] Its structure, featuring a

methoxy group on the benzene ring and a methyl group on the pyrrolidine ring, imparts specific

reactivity and properties that are leveraged in medicinal chemistry.
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Property Value Source(s)

IUPAC Name
2,3-Dihydro-5-methoxy-2-

methyl-1H-indole
[1][2]

Synonyms 2-Methyl-5-methoxyindoline [1][2]

CAS Number 41568-27-8 [1][2]

Molecular Formula C₁₀H₁₃NO [1][2]

Molecular Weight 163.22 g/mol [1][2]

Canonical SMILES
CC1CNC2=CC(=C(OC)C=C12

)

Table 2: Physicochemical Properties

Property Value Source(s)

Appearance

Not explicitly stated, but

related indole compounds are

white to light beige crystalline

powders.

[3][4]

Melting Point 50-51 °C [2]

Boiling Point 286.3 ± 29.0 °C (Predicted) [2]

Density 1.029 ± 0.06 g/cm³ (Predicted) [2]

Solubility

No specific data available.

Related indole compounds are

soluble in methanol.

[4]

Storage

Hygroscopic, store in a

refrigerator under an inert

atmosphere.

[2]

Role in Synthesis and Biological Activity
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5-Methoxy-2-methylindoline is primarily utilized as a chemical building block in the synthesis

of biologically active compounds. Its indoline core is a key structural motif in various therapeutic

agents.

Precursor to Phospholipase A2 Inhibitors
This compound is a known reagent in the preparation of indole-3-acetamides, which have been

identified as inhibitors of phospholipase A2 (PLA2).[1][2] PLA2 enzymes are implicated in

inflammatory processes through the release of arachidonic acid, making their inhibitors a target

for anti-inflammatory drug development.

Intermediate for Dual 5-LOX/sEH Inhibitors
The indoline moiety is a crucial component in the design of dual inhibitors for 5-lipoxygenase

(5-LOX) and soluble epoxide hydrolase (sEH).[5] These dual inhibitors have shown remarkable

anti-inflammatory efficacy in preclinical models.[5] Molecular docking studies indicate that the

indoline structure fits into the enzyme's active site, contributing to the inhibitory activity.[5]
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Logical relationship of 5-Methoxy-2-methylindoline in drug development.

Experimental Protocols
Detailed experimental protocols for the synthesis of 5-Methoxy-2-methylindoline are not

readily available in the surveyed literature. However, general synthetic strategies for related

indole and indoline compounds typically involve multi-step processes. A generalized workflow

for the utilization of an intermediate like 5-Methoxy-2-methylindoline in a subsequent

synthetic step is outlined below.

General Experimental Workflow for Acylation
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This hypothetical protocol describes a common reaction, such as acylation, where an indoline

derivative is used as a starting material.

Reaction Setup: In a flame-dried, round-bottomed flask equipped with a magnetic stirrer and

under an inert atmosphere (e.g., argon), dissolve 5-Methoxy-2-methylindoline (1.0 eq) in a

suitable anhydrous solvent (e.g., dichloromethane or THF).

Addition of Reagents: Cool the solution in an ice bath (0 °C). Add a base (e.g., triethylamine,

1.2 eq) to the stirred solution. Subsequently, add the acylating agent (e.g., an acyl chloride or

anhydride, 1.1 eq) dropwise.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for a specified

time (e.g., 2-12 hours). Monitor the progress of the reaction using a suitable analytical

method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of a

mild base (e.g., sodium bicarbonate). Transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 times).

Combine the organic layers.

Purification: Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄

or MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the resulting

crude product by column chromatography on silica gel to yield the final acylated product.
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Generalized workflow for the synthetic use of 5-Methoxy-2-methylindoline.
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Spectral Data
While specific spectral data (NMR, IR, MS) for 5-Methoxy-2-methylindoline (CAS 41568-27-

8) are not provided in the search results, data for the closely related compound 5-Methoxy-2-

methylindole (CAS 1076-74-0) is available and can offer comparative insights.[6] Researchers

should perform their own analytical characterization to confirm the identity and purity of 5-
Methoxy-2-methylindoline.

Safety and Handling
Safety information for 5-Methoxy-2-methylindoline is not explicitly detailed. However, based

on related indole compounds, it should be handled with care. The analogous compound, 5-

Methoxy-2-methylindole, is classified as an irritant, causing skin, eye, and respiratory irritation.

[7] Standard laboratory safety practices, including the use of personal protective equipment

(PPE) such as gloves, safety glasses, and a lab coat, are essential. The compound should be

handled in a well-ventilated area or a fume hood. Store in a cool, dry, and dark place as it is

noted to be hygroscopic.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of 5-Methoxy-2-
methylindoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133043#physical-and-chemical-properties-of-5-
methoxy-2-methylindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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